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Compound of Interest

Compound Name: Tetrapentacontane

Cat. No.: B1595433

Essential Safety and Handling Guide for
Tetrapentacontane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tetrapentacontane in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant
handling of this chemical.

Chemical and Physical Properties

Tetrapentacontane is a long-chain alkane. A summary of its key physical and chemical
properties is presented below.

Property Value

CAS Number 5856-66-6[1][2][3]
Molecular Formula C54H110[1][2]
Molecular Weight 759.45 g/mol [1][2]
Appearance Solid

Purity >95%[1][2]

Storage Room temperature[2]
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Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), Tetrapentacontane is not considered a hazardous
chemical under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.122)[4].
However, it is crucial to follow standard laboratory safety practices.

First Aid Measures

Eye Contact: Flush with plenty of water[4].

Skin Contact: Wash the affected area with soap and water[4].

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen[4].

Ingestion: Clean mouth with water. Do not induce vomiting[4].

In all cases of significant exposure or if symptoms persist, consult a physician[4].
Operational Plan: Handling Tetrapentacontane
Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling
Tetrapentacontane to minimize exposure, even though it is considered non-hazardous.

PPE Category Item Specification

] with side shields (or goggles)
Eye/Face Protection Safety Glasses )
Skin Protection Gloves Protective gloves[4]

Lab coat or other protective

Protective Clothing lothing[4]
clothing

If dust is generated and
exposure limits are exceeded,
use a NIOSH/MSHA approved

respirator[4].

Respiratory Protection Not generally required
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Experimental Workflow

The following diagram outlines the standard procedure for handling Tetrapentacontane in a
laboratory setting, from preparation to cleanup.

Preparation

Review Safety Data Sheet (SDS)

l

Don Personal Protective Equipment (PPE)

Handling

Weigh Tetrapentacontane in a fume hood or on a designated bench

l

Perform experimental procedure

Cleanup and Disposal

Clean work area and equipment

:

Dispose of waste in a labeled, sealed container

:

Remove and properly store or dispose of PPE

Click to download full resolution via product page
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Standard workflow for handling Tetrapentacontane.

Disposal Plan

As Tetrapentacontane is a non-hazardous solid, its disposal should follow institutional and
local guidelines for non-hazardous chemical waste[5][6].

Step-by-Step Disposal Procedure

e Waste Collection:
o Collect solid Tetrapentacontane waste in a designated, non-leaking container[5].
o Ensure the container is compatible with the chemical.
o Do not mix with hazardous waste.

e Labeling:

o Clearly label the waste container with the chemical name ("Tetrapentacontane") and
mark it as "non-hazardous"[5].

e Storage:
o Store the sealed waste container in a designated area away from incompatible materials.
» Disposal:

o Contact your institution's Environmental Health and Safety (EH&S) department for specific
disposal procedures|[5].

o EH&S will arrange for the proper disposal of the well-identified non-hazardous chemical
waste[5].

o Do not dispose of solid Tetrapentacontane in regular trash unless explicitly permitted by
your institution's policies[6].

Accidental Release Measures
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In the event of a spill:

o Ensure adequate ventilation[4].

o Wear appropriate PPE as outlined above[4].

o Contain the spill to prevent further spreading[4].

o Clean up the spill by mechanically taking up the solid material. Avoid creating dust[4].

e Place the collected material into a suitable, labeled container for disposal[4].

e Thoroughly clean the contaminated surface[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scbt.com [scbt.com]

e 2. calpaclab.com [calpaclab.com]

o 3. Tetrapentacontane|C54H110|CAS 5856-66-6 [benchchem.com]
e 4. datasheets.scbt.com [datasheets.scbt.com]

e 5. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety |
Oregon State University [ehs.oregonstate.edu]

e 6. sfasu.edu [sfasu.edu]

« To cite this document: BenchChem. [Personal protective equipment for handling
Tetrapentacontane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595433#personal-protective-equipment-for-
handling-tetrapentacontane]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://datasheets.scbt.com/sds/aghs/en/sc-237076.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-237076.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-237076.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-237076.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-237076.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-237076.pdf
https://www.benchchem.com/product/b1595433?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/tetrapentacontane-5856-66-6
https://www.calpaclab.com/tetrapentacontane-min-95-500-mg/ala-t334007-500mg
https://www.benchchem.com/product/b1595433
https://datasheets.scbt.com/sds/aghs/en/sc-237076.pdf
https://ehs.oregonstate.edu/hmgnonhaz
https://ehs.oregonstate.edu/hmgnonhaz
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b1595433#personal-protective-equipment-for-handling-tetrapentacontane
https://www.benchchem.com/product/b1595433#personal-protective-equipment-for-handling-tetrapentacontane
https://www.benchchem.com/product/b1595433#personal-protective-equipment-for-handling-tetrapentacontane
https://www.benchchem.com/product/b1595433#personal-protective-equipment-for-handling-tetrapentacontane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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